molecular formula C18H18BrN3O3S2 B2833413 N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide CAS No. 325988-64-5

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide

Cat. No.: B2833413
CAS No.: 325988-64-5
M. Wt: 468.38
InChI Key: DGIREBFHQYDUFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide, also known as BZML, is a novel compound that has gained attention in the scientific community for its potential applications in various fields. BZML is a sulfonamide derivative that possesses a benzothiazole moiety, which makes it an interesting compound to study due to its unique chemical structure.

Scientific Research Applications

Synthesis and Characterization

  • A study reported the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, indicating potential in the development of selective class III agents for arrhythmias treatment (Morgan et al., 1990).
  • Research on the copper-catalyzed intramolecular cyclization process has led to the successful synthesis of various N-benzothiazol-2-yl-amides under mild conditions, showcasing the compound's versatility in chemical synthesis (Wang et al., 2008).
  • Novel synthesis methods have been developed for N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, demonstrating efficient and cleaner synthesis approaches through microwave irradiation (Saeed, 2009).

Pharmacological Activities

  • Investigations into benzothiazole and its derivatives have shown varied pharmacological activities, including potential antimicrobial properties against various pathogens, indicating their usefulness in developing new therapeutic agents (Padalkar & Gupta, 2016).
  • Another study focused on the antimicrobial activity of novel 2-substituted benzimidazole, benzoxazole, and benzothiazole derivatives, suggesting their efficacy against bacterial and fungal strains and highlighting the compound's potential in antimicrobial therapy (Padalkar et al., 2016).

Chemical Properties and Applications

  • The compound and its derivatives have been explored for their corrosion inhibitory effects on steel in acidic environments, illustrating their potential application in materials science and engineering to protect against corrosion (Hu et al., 2016).

Properties

IUPAC Name

N-(6-bromo-1,3-benzothiazol-2-yl)-4-(diethylsulfamoyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18BrN3O3S2/c1-3-22(4-2)27(24,25)14-8-5-12(6-9-14)17(23)21-18-20-15-10-7-13(19)11-16(15)26-18/h5-11H,3-4H2,1-2H3,(H,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGIREBFHQYDUFA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18BrN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

468.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.